Cas no 1074-82-4 (potassium 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ide)

• Product Name: potassium 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ide
• CAS No: 1074-82-4
• MF: C₈H₄KNO₂
• MW: 185.221162796021
• MDL: MFCD00005887
• CID: 40666
• PubChem ID: 87574610
• Update Time: 2025-11-03

potassium 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ide Chemical and Physical Properties

Names and Identifiers

• Potassium 1,3-dioxoisoindolin-2-ide
• n-potassium phthalimide
• PHTHALIMIDE POTASSIUM
• PHTHALIMIDE, POTASSIUM DERIVATIVE
• PHTHALIMIDE POTASSIUM SALT
• POTASSIUM PHTHALAMIDE
• POTASSIUM PHTHALIMIDE
• 1H-Isoindole-1,3(2H)-dione,potassiumsalt
• n-potassiophthalimide
• potassiumphthalimidate
• 1,3-dihydro-1,3-dioxoisoindole potassium salt
• PHTHALYLIMIDE POTASSIUM SALT
• 1,3-Dihydro-1,3-dioxoisoindole potassium salt, Potassium phthalimide
• Phthalimidopotassium
• Potassium isoindol-2-ide-1,3-dione
• 1,3-Dioxo-1,3-dihydro-2H-isoindole-2-ylpotassium
• 1,3-Dihydroisoindole-1,3-dione potassium salt
• PPI
• Nsc167070
• Phthlimide
• Potasium phthalimide
• Phthalimide potassiu
• Phthalimidylpotassium
• Phthalimide, potassium salt
• 1H-Isoindole-1,3(2H)-dione, potassium salt
• X6KKA27DIL
• potassium 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ide
• potassium 1,3-dioxo-1,3-dihydroisoindol-2-ide
• 1H-Isoindole-1,3(2H)-dione, potassium salt (1:1)
• 1,3-Dihydro-1,3-dioxoisoindole potassium sa
• Phthalimide, potassium derivative, 99%
• Potassium Phtahlimide
• Pota
• FT-0640165
• AKOS000121936
• J-524025
• Phthalimide potassium salt, purum, >=99.0% (NT)
• BCP26871
• SCHEMBL9230
• NSC 167070
• DTXCID007358
• BP-21214
• NCGC00258560-01
• AC7863
• UNII-X6KKA27DIL
• FT-0651552
• doi:10.14272/FYRHIOVKTDQVFC-UHFFFAOYSA-M.1
• J-001904
• HSDB 5781
• (1,3-dioxoisoindolin-2-yl) potassium
• 10.14272/FYRHIOVKTDQVFC-UHFFFAOYSA-M.1
• DTXSID5027358
• A801706
• CHEMBL3183390
• Phthalimide potassium salt, 98%
• 2-potassio-2,3-dihydro-1H-isoindole-1,3-dione
• (1,3-dioxoisoindolin-2-yl)potassium
• FYRHIOVKTDQVFC-UHFFFAOYSA-M
• POTASSIUM PHTHALIMIDE [HSDB]
• F1908-0080
• NSC-167070
• P0403
• CS-0015141
• Q413572
• 1074-82-4
• SY001384
• MFCD00005887
• Tox21_201007
• EN300-31459
• AM90358
• CAS-1074-82-4
• NS00079347
• EINECS 214-046-6
• AKOS034830283
• SB64015
• doi:10.14272/FYRHIOVKTDQVFC-UHFFFAOYSA-M.2

• MDL： MFCD00005887
• Inchi： 1S/C8H5NO2.K/c10-7-5-3-1-2-4-6(5)8(11)9-7;/h1-4H,(H,9,10,11);/q;+1/p-1
• InChI Key： FYRHIOVKTDQVFC-UHFFFAOYSA-M
• SMILES： [K+].O=C1C2C=CC=CC=2C([N-]1)=O
• BRN： 3598719

Computed Properties

• Exact Mass: 184.98800
• Monoisotopic Mass: 184.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 35.1

Experimental Properties

• Color/Form: White crystals.
• Density: 1.630(lit.)
• Melting Point: >300 °C (lit.)
• Boiling Point: 366C
• Flash Point: 170.9℃
• Solubility: water: soluble50mg/mL, clear to slightly hazy, colorless to yellow
• Water Partition Coefficient: Soluble in water.
• PSA: 34.14000
• LogP: 0.68480
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water, ethanol, methanol and acetone

potassium 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25-S26
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides